Cas no 941969-65-9 (N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-5-methylfuro3,2-bpyridine-2-carboxamide)

• Product Name: N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-5-methylfuro3,2-bpyridine-2-carboxamide
• CAS No: 941969-65-9
• MF: C₁₇H₁₃N₃O₄S₂
• MW: 387.432821035385
• CID: 6315841
• PubChem ID: 16907012
• Update Time: 2025-06-11

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-5-methylfuro3,2-bpyridine-2-carboxamide
• N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
• 5-methyl-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)furo[3,2-b]pyridine-2-carboxamide
• 941969-65-9
• 5-methyl-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)furo[3,2-b]pyridine-2-carboxamide
• AKOS024642586
• F2348-0315

• Inchi： 1S/C17H13N3O4S2/c1-9-3-6-13-12(18-9)8-14(24-13)16(21)20-17-19-11-5-4-10(26(2,22)23)7-15(11)25-17/h3-8H,1-2H3,(H,19,20,21)
• InChI Key： DEFQVXHYLKEKMR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)SC(NC(C1=CC3=C(C=CC(C)=N3)O1)=O)=N2)(=O)=O

Computed Properties

• Exact Mass: 387.03474825g/mol
• Monoisotopic Mass: 387.03474825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 139Ų

Additional information on N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-5-methylfuro3,2-bpyridine-2-carboxamide

Recent Advances in the Study of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS: 941969-65-9)

The compound N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS: 941969-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its benzothiazole and furopyridine scaffolds, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential applications in targeted therapy.

One of the key findings from recent research is the compound's potent inhibitory activity against specific protein kinases involved in cancer cell proliferation and survival. In vitro studies have shown that 941969-65-9 exhibits nanomolar-range IC50 values against several clinically relevant kinase targets, including those implicated in resistance to conventional chemotherapy. Structural-activity relationship (SAR) analyses have further highlighted the critical role of the methanesulfonyl and methylfuropyridine moieties in enhancing binding affinity and selectivity.

In addition to its kinase inhibition properties, recent investigations have explored the compound's potential as a modulator of cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 941969-65-9 effectively disrupts the PI3K/AKT/mTOR pathway in various cancer cell lines, leading to apoptosis and cell cycle arrest. These findings suggest that the compound could serve as a valuable tool for understanding the crosstalk between kinase signaling and other oncogenic pathways.

Another area of active research involves the optimization of the compound's drug-like properties. While 941969-65-9 exhibits promising in vitro activity, its relatively low solubility and moderate metabolic stability have posed challenges for in vivo applications. Recent efforts have focused on prodrug strategies and formulation approaches to improve bioavailability. For example, a 2024 study reported the development of water-soluble phosphate prodrugs of 941969-65-9, which showed enhanced pharmacokinetic profiles in preclinical models without compromising its therapeutic efficacy.

Looking ahead, the compound's unique chemical structure and biological profile position it as a promising candidate for further development. Ongoing research is exploring its potential in combination therapies, particularly with immune checkpoint inhibitors and other targeted agents. Additionally, the development of more selective analogs and the investigation of its off-target effects remain active areas of investigation. As the understanding of 941969-65-9's mechanism and applications continues to evolve, it is expected to contribute significantly to the advancement of precision medicine in oncology and beyond.